N-(4-bromo-3-methylphenyl)-2-{6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C19H14BrN3O3/c1-11-8-12(6-7-14(11)20)22-16(24)9-23-10-21-17-13-4-2-3-5-15(13)26-18(17)19(23)25/h2-8,10H,9H2,1H3,(H,22,24)
• InChI Key: IVINASARVUPQDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CN2C=NC3=C(C2=O)OC4=CC=CC=C43)Br
• Molecular Formula: C19H14BrN3O3
• Molecular Weight: 412.2 g/mol
• CAS No.: 850182-80-8

Description

N-(4-bromo-3-methylphenyl)-2-{6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide is a structurally complex organic compound featuring a brominated aromatic ring and a fused heterocyclic system. The molecule comprises a 4-bromo-3-methylphenyl group linked via an acetamide bridge to a tricyclic framework containing oxygen and nitrogen atoms.

Comparison with Similar Compounds

Key Observations :

• The bromine and methyl groups in the target compound may enhance lipophilicity and binding affinity compared to Compound A’s unsubstituted phenyl group .

Key Observations :

• Both compounds lack comprehensive toxicological or ecological data, highlighting a critical gap in risk assessment for structurally complex heterocycles .

Reactivity and Stability

While direct experimental comparisons are unavailable, structural features suggest differences:

• Target Compound : Bromine’s electronegativity may polarize the aromatic ring, enhancing electrophilic substitution reactivity. The methyl group could sterically hinder certain reactions .
• Compound A : Additional oxygen atoms in the heterocycle may increase susceptibility to oxidative degradation compared to the target compound’s nitrogen-rich system .